Cas no 2228029-00-1 (tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate
• CAS No: 2228029-00-1
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5862266
• PubChem ID: 165698002
• Update Time: 2025-10-28

tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate
• tert-butyl 3-[(2R)-oxiran-2-yl]morpholine-4-carboxylate
• EN300-1901644
• 2228029-00-1

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(13)12-4-5-14-6-8(12)9-7-15-9/h8-9H,4-7H2,1-3H3/t8?,9-/m0/s1
• InChI Key： VJKLHJCWOLAYIJ-GKAPJAKFSA-N
• SMILES： O1C[C@H]1C1COCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.3Ų

Additional information on tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate

tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate (CAS No: 2228029-00-1) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its CAS number, has garnered attention in both academic and industrial settings due to its unique structure and potential uses in drug development, materials science, and advanced chemical synthesis.

The molecular structure of tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate is characterized by a morpholine ring system, which is a six-membered ring containing two oxygen atoms. The morpholine moiety is further substituted with a tert-butyl group at the 4-position of the ring, introducing steric bulk and potentially influencing the compound's reactivity and solubility properties. Additionally, the presence of an oxirane (epoxide) group at the 3-position introduces a strained three-membered ring, which is known for its reactivity in various chemical transformations.

Recent studies have highlighted the importance of tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its unique structure to enhance drug stability and bioavailability. The stereochemistry at the oxirane carbon (R configuration) plays a critical role in determining the compound's interactions with biological systems, making it a promising candidate for targeted drug delivery applications.

In terms of synthesis, tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate can be prepared through a variety of methods, including nucleophilic epoxide opening reactions and ring-closing metathesis. These methods allow for precise control over the stereochemistry and functional groups present in the molecule, enabling researchers to tailor its properties for specific applications. The use of asymmetric catalysis has also been reported in some syntheses, further underscoring the compound's versatility.

The pharmacological properties of tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate have been extensively studied in recent years. Preclinical studies suggest that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This activity makes it a potential lead compound for the development of novel therapeutics targeting Alzheimer's disease and related conditions.

Beyond its biological applications, tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate has also found use in materials science. Its ability to form self-healing polymers has been explored in recent research, where the epoxide group serves as a reactive site for dynamic covalent bonding. This property could lead to innovative materials with enhanced durability and repair capabilities, finding applications in coatings, adhesives, and electronic devices.

In conclusion, tert-butyl 3-(2R)-oxiran-2-ylmorpholine-4-carboxylate (CAS No: 2228029-00-1) is a multifaceted compound with significant potential across various fields of chemistry and materials science. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future research and development efforts.